3-[5-Amino-1-(2-hydroxy-ethyl)-1H-benzoimidazol-2-YL]-propan-1-OL dihydrochloride

• IUPAC Name: 3-[5-amino-1-(2-hydroxyethyl)benzimidazol-2-yl]propan-1-ol;dihydrochloride
• InChI: InChI=1S/C12H17N3O2.2ClH/c13-9-3-4-11-10(8-9)14-12(2-1-6-16)15(11)5-7-17;;/h3-4,8,16-17H,1-2,5-7,13H2;2*1H
• InChI Key: JZXVNKRGYHZFKE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1N)N=C(N2CCO)CCCO.Cl.Cl
• Molecular Formula: C12H19Cl2N3O2
• Molecular Weight: 308.20 g/mol

Description

“3-[5-Amino-1-(2-hydroxy-ethyl)-1H-benzoimidazol-2-YL]-propan-1-OL dihydrochloride” is a chemical compound with the molecular formula C12H15N3O2 • 2 HCl and a molecular weight of 308.21. It is intended for research use only and is not intended for diagnostic or therapeutic use.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the formula C12H15N3O2 • 2 HCl. This indicates that the compound contains carbon ©, hydrogen (H), nitrogen (N), oxygen (O), and chlorine (Cl) atoms. The exact arrangement of these atoms in the molecule would require more detailed structural data, which is not available in the current search results.

Physical And Chemical Properties Analysis

The molecular weight of “3-[5-Amino-1-(2-hydroxy-ethyl)-1H-benzoimidazol-2-YL]-propan-1-OL dihydrochloride” is 308.21. Other physical and chemical properties such as melting point, boiling point, and solubility were not found in the current search results.

Scientific Research Applications

Molecular Structure and Crystallography

Research into similar compounds, such as Dabigatran etexilate tetrahydrate, reveals detailed crystallographic analysis and the significance of molecular interactions within the crystal structure. These studies highlight the role of hydrogen bonding in stabilizing molecular conformations and assemblies, which could be relevant for designing drug formulations or new materials with specific properties (Liu et al., 2012).

Synthesis and Chemical Transformations

The synthesis of complex benzimidazole derivatives and their transformation into other chemical entities is a key area of research. For instance, the synthesis of formazans from Mannich bases of thiadiazole derivatives showcases methodologies for creating compounds with potential antimicrobial properties (Sah et al., 2014). Similarly, the conversion of ethyl imidate hydrochlorides into substituted triazole derivatives through a series of chemical reactions points to a versatile approach to constructing biologically active molecules (Bekircan & Bektaş, 2008).

Antimicrobial Activity

The construction of new compounds containing benzimidazole moieties and their evaluation for antimicrobial activities highlights the potential of these structures in developing new therapeutic agents. Research shows that certain benzimidazole derivatives exhibit significant effectiveness against various bacterial and fungal strains, underscoring the importance of structural modifications to enhance biological activity (Abd El-Meguid, 2014).